Cas no 344423-27-4 (Macrourone C)
Macrourone C structure
Product Name:Macrourone C
CAS No:344423-27-4
MF:C30H36O6
MW:492.603249549866
CID:6768029
Update Time:2024-03-03
Macrourone C Chemical and Physical Properties
Names and Identifiers
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- 5,7,2',4'-Tetrahydroxy-8-prenyl-6-geranylflavanone
- Macrourone C
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- Inchi： 1S/C30H36O6/c1-17(2)7-6-8-19(5)10-13-22-28(34)23(12-9-18(3)4)30-27(29(22)35)25(33)16-26(36-30)21-14-11-20(31)15-24(21)32/h7,9-11,14-15,26,31-32,34-35H,6,8,12-13,16H2,1-5H3/b19-10+/t26-/m0/s1
- InChI Key： MSLVKOCWDVHASC-XBPZWBIKSA-N
- SMILES： C1(C(C/C=C(\C)/C)=C2O[C@H](C3C=CC(O)=CC=3O)CC(C2=C(O)C=1C/C=C(/CC/C=C(\C)/C)\C)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- XLogP3: 5.777
Macrourone C Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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